molecular formula C9H15NO3 B1438707 2-(2,6-Dimethylpiperidin-1-yl)-2-oxoacetic acid CAS No. 768329-98-2

2-(2,6-Dimethylpiperidin-1-yl)-2-oxoacetic acid

Cat. No. B1438707
CAS RN: 768329-98-2
M. Wt: 185.22 g/mol
InChI Key: UNYPMGDBBLOLHV-UHFFFAOYSA-N
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Description

2-(2,6-Dimethylpiperidin-1-yl)-2-oxoacetic acid (DMPOA) is a synthetic, non-toxic, water-soluble organic acid. It is a derivative of piperidine, a heterocyclic aromatic compound with a six-membered ring containing four nitrogen atoms. DMPOA is a versatile compound with potential applications in a variety of fields, including medicine, biochemistry, and pharmacology. It has been studied for its potential as a therapeutic agent, as a stabilizing agent, and as a building block for other molecules.

Scientific Research Applications

Synthesis of Bi- and Tridentate Ligands

The synthesis of 4-carboxy-1,8-naphthyridines, which are important ligands for metal complexes, involves the Pfitzinger-type condensation of [2-(pivaloylamino)pyrid-3-yl]oxoacetic acid ethyl ester with 2-acetylazaaromatic species. This process results in bi- and tridentate ligands containing the 4-carboxy-1,8-naphthyrid-2-yl moiety, which is beneficial for promoting lower energy electronic absorption in metal complexes and provides a useful tether for anchoring the ligand to a semiconductor surface (Zong, Zhou, & Thummel, 2008).

Structural Characterization and Medical Application

2-Amino-2-oxoacetic acid, a closely related compound, has significant anticancer activity against nasopharyngeal carcinoma cells and potential for treating type 2 diabetes. Structural characterization of such compounds is crucial for understanding their mechanisms of action due to their considerable biological effects (Delgado et al., 2019).

Proton Magnetic Resonance Studies

Proton magnetic resonance (PMR) spectroscopy has been used to study cis- and trans-2,6-Dimethylpiperidine, providing insights into the configurations of these compounds. Such studies are essential for understanding the molecular structure and behavior of cyclic compounds (Booth, Little, & Feeney, 1968).

Identification of Binding Proteins

The chemical affinity matrix for anti-resorptive compounds, including variants of 2,6-dimethylpiperidin-1-yl, has been used to identify binding proteins like prohibitin, which is significant for understanding molecular interactions and potential therapeutic applications (Chang et al., 2011).

Magnetic Properties in Crystal Structures

The study of crystal structures based on 2-oxoacetic acid derivatives reveals their magnetic properties and interactions. Such research is valuable for the development of materials with specific magnetic susceptibilities and behaviors (Shen, Zhang, & Yong, 2015).

properties

IUPAC Name

2-(2,6-dimethylpiperidin-1-yl)-2-oxoacetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H15NO3/c1-6-4-3-5-7(2)10(6)8(11)9(12)13/h6-7H,3-5H2,1-2H3,(H,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UNYPMGDBBLOLHV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCC(N1C(=O)C(=O)O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H15NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

185.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2,6-Dimethylpiperidin-1-yl)-2-oxoacetic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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